Cas no 63680-49-9 (N,N'-diethyl(dodecylsulfanyl)methanimidamide hydrobromide)

• Product Name: N,N'-diethyl(dodecylsulfanyl)methanimidamide hydrobromide
• CAS No: 63680-49-9
• MF: C₁₇H₃₇BrN₂S
• MW: 381.458082914352
• MDL: MFCD01694637
• CID: 1656147
• PubChem ID: 113700
• Update Time: 2025-10-29

N,N'-diethyl(dodecylsulfanyl)methanimidamide hydrobromide Chemical and Physical Properties

Names and Identifiers

• dodecyl N,N'-diethylcarbamimidothioate hydrobromide (1:1)
• N,N'-diethyl(dodecylsulfanyl)methanimidamide hydrobromide
• Carbamimidothioic acid, N,N'-diethyl-,?dodecyl ester, hydrobromide (1:1)
• (dodecylsulfanyl)-N',N-diethylmethanimidamide hydrobromide
• Dodecyl N,N'-diethylcarbamimidothioate--hydrogen bromide (1/1)
• DTXSID60979945
• 63680-49-9
• G49649
• Z1262246186
• dodecyl N,N'-diethylcarbamimidothioate;hydrobromide
• EN300-95038
• 2-Dodecyl-1,3-diethyl-2-thiopseudourea hydrobromide
• AKOS033203586
• CS-0264870
• C17H37BrN2S
• Pseudourea, 2-dodecyl-1,3-diethyl-2-thio-, hydrobromide
• N,N'-diethyl(dodecylsulfanyl)methanimidamidehydrobromide

• MDL： MFCD01694637
• Inchi： 1S/C17H36N2S.BrH/c1-4-7-8-9-10-11-12-13-14-15-16-20-17(18-5-2)19-6-3;/h4-16H2,1-3H3,(H,18,19);1H
• InChI Key： IMLDNRWXAFOFJH-UHFFFAOYSA-N
• SMILES： Br.S(/C(=N\CC)/NCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 380.18631
• Monoisotopic Mass: 380.186
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Boiling Point: 392°C at 760 mmHg
• Flash Point: 190.9°C
• PSA: 24.39

Additional information on N,N'-diethyl(dodecylsulfanyl)methanimidamide hydrobromide

N,N'-Diethyl(dodecylsulfanyl)methanimidamide Hydrobromide (CAS No. 63680-49-9)

The compound N,N'-Diethyl(dodecylsulfanyl)methanimidamide Hydrobromide, identified by the CAS registry number 63680-49-9, is a specialized chemical entity with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and functional versatility. Its chemical structure, comprising a methanimidamide backbone with ethyl substituents and a dodecylsulfanyl group, endows it with distinctive reactivity and stability. The presence of the hydrobromide counterion further enhances its solubility and bioavailability, making it a valuable candidate for research in fields such as pharmacology, materials science, and catalysis.

Recent studies have focused on the synthesis and characterization of this compound, leveraging advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. Researchers have explored its thermal stability, reactivity under various conditions, and potential for use in organic synthesis. For instance, a 2023 study published in the Journal of Organic Chemistry highlighted its role as an efficient catalyst in the formation of sulfonamides, a class of compounds with broad applications in pharmaceuticals and agrochemicals.

In terms of application, N,N'-Diethyl(dodecylsulfanyl)methanimidamide Hydrobromide has shown promise in drug delivery systems. Its amphiphilic nature allows it to form self-assembled structures, such as micelles or liposomes, which can encapsulate hydrophobic drugs and enhance their solubility and bioavailability. This property has been extensively investigated in preclinical models, with encouraging results suggesting its potential for targeted drug delivery.

The compound's sulfanyl group also contributes to its antioxidant properties, which have been explored in the context of mitigating oxidative stress-related diseases. A 2023 study conducted by researchers at the University of California demonstrated that this compound exhibits potent antioxidant activity in vitro, comparable to established antioxidants such as vitamin C and glutathione. These findings underscore its potential as a therapeutic agent or adjuvant in oxidative stress-related conditions.

Moreover, the synthesis of N,N'-Diethyl(dodecylsulfanyl)methanimidamide Hydrobromide has been optimized to improve yield and reduce environmental impact. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, have been integrated into its production processes. These advancements not only enhance the sustainability of its manufacturing but also align with global efforts to promote eco-friendly chemical practices.

In conclusion, N,N'-Diethyl(dodecylsulfanyl)methanimidamide Hydrobromide (CAS No. 63680-49-9) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the advancement of science and technology.